Cas no 502135-04-8 (ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate)

ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate structure
502135-04-8 structure
Product Name:ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate
CAS No:502135-04-8
MF:C11H13NO6
MW:255.224023580551
CID:1113119
Update Time:2024-07-24

ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate
    • 4-Isoxazoleacetic acid, 3-(ethoxycarbonyl)-5-methyl-α-oxo-, ethyl ester
    • Inchi: 1S/C11H13NO6/c1-4-16-10(14)8-7(6(3)18-12-8)9(13)11(15)17-5-2/h4-5H2,1-3H3
    • InChI Key: WLVRERDAOZUYKQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)C(OCC)=O)C(C(OCC)=O)=N1

Experimental Properties

  • Density: 1.250±0.06 g/cm3(Predicted)
  • Boiling Point: 405.1±45.0 °C(Predicted)
  • pka: -7.91±0.50(Predicted)
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